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Cat. No.: B170136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid

assessment of large compound libraries for their effects on specific biological targets. One such

target of significant interest is the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a

calcium-permeant ion channel involved in a multitude of physiological processes, including

mechanosensation, osmosensation, and temperature sensing. Dysregulation of TRPV4 has

been implicated in various pathologies, making it a compelling target for therapeutic

intervention.

A key tool for investigating TRPV4 function and for screening for its modulators is

GSK1016790A, a potent and selective TRPV4 agonist.[1][2][3] This compound robustly

activates TRPV4 channels, leading to an influx of calcium ions (Ca2+) into the cell.[1][2] This

influx can be readily detected using fluorescent calcium indicators, providing a reliable and

scalable readout for HTS assays. These application notes provide detailed protocols for

utilizing GSK1016790A in cell-based HTS campaigns to identify novel TRPV4 modulators.
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Parameter Value Species/Cell Type Reference

Target

Transient Receptor

Potential Vanilloid 4

(TRPV4)

Human, Mouse [2]

Mechanism of Action
Potent and selective

agonist
- [1][2][3]

EC50 (hTRPV4) 2.1 nM HEK cells [1][2]

EC50 (mTRPV4) 18 nM HEK cells [1][2]

EC50 34 nM
Choroid plexus

epithelial cells
[2]

EC50 (Cytoplasmic

Aggregation)
31 nM HEK293 cells [4]

Effective

Concentration

100 nM for near-

maximal effect
HEK293 cells [4]

Signaling Pathway
Activation of TRPV4 by GSK1016790A initiates a signaling cascade centered around an

increase in intracellular calcium. This influx can trigger various downstream events, including

the activation of protein kinase C (PKC) and phosphoinositide 3-kinase (PI3K), which are

involved in the subsequent endocytosis and trafficking of the TRPV4 channel.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.selleckchem.com/products/gsk1016790a.html
https://www.medchemexpress.com/GSK1016790A.html
https://www.selleckchem.com/products/gsk1016790a.html
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://www.medchemexpress.com/GSK1016790A.html
https://www.selleckchem.com/products/gsk1016790a.html
https://www.medchemexpress.com/GSK1016790A.html
https://www.selleckchem.com/products/gsk1016790a.html
https://www.selleckchem.com/products/gsk1016790a.html
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00006/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00006/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6351496/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GSK1016790A TRPV4 Channel
activates

Ca²⁺ Influx

Downstream
Cellular Responses

PKC / PI3K
Signaling

activates
TRPV4 Endocytosis
(RhoA-dependent)

Assay Preparation

Screening

Data Acquisition & Analysis

Plate TRPV4-expressing
cells in microplates

Load cells with a
calcium-sensitive dye

Add test compounds
(from library)

Add GSK1016790A
to stimulate TRPV4

Measure fluorescence
(e.g., FLIPR, FlexStation)

Analyze data to
identify 'hits'

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary HTS
(e.g., Calcium Flux Assay) Initial 'Hits' Identified

Dose-Response
Confirmation (IC50)

Counter-Screening
(e.g., non-transfected cells)

Validated TRPV4
Inhibitorseliminates false positives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

